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Compound of Interest

Compound Name: 2-Iodonaphthalene

Cat. No.: B183038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the core physical and

chemical properties of 2-Iodonaphthalene (CAS No: 612-55-5). The document is intended for

use by researchers, scientists, and professionals in drug development and organic synthesis. It

consolidates key quantitative data into structured tables, outlines general experimental

methodologies for property determination, and presents logical workflows for characterization.

Chemical Identity and Structure
2-Iodonaphthalene is an aryl halide and a derivative of naphthalene where an iodine atom is

substituted at the second position.[1] Its chemical identity is established by several key

identifiers.

Figure 1. Key Identifiers for 2-Iodonaphthalene
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Caption: Key Identifiers for 2-Iodonaphthalene.

Tabulated Physical Properties
The following tables summarize the key physical and chemical properties of 2-
Iodonaphthalene based on available data.

Table 1: General and Physical Properties

Property Value Reference(s)

Appearance
White to yellowish or off-white

to pink solid/chunks.
[1][2]

Odor Has a special, strong odor. [1]

Molecular Formula C₁₀H₇I [1][3][4][5]

Molecular Weight 254.07 g/mol [3][5][6]

Exact Mass 253.959 g/mol [3][6]

Density
1.744 g/cm³ (some sources

note this as an estimate)
[1][3]

LogP 3.44440 [7]

Vapor Pressure 0.001 mmHg at 25°C [1]

Table 2: Thermal Properties

Property Value Reference(s)

Melting Point 52-56 °C [1][3][4]

Boiling Point 307.5 °C at 760 mmHg [7][3]

320 °C (rough estimate) [1]

Flash Point 138.4 °C [3]

Table 3: Optical and Spectroscopic Properties
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Property Value Reference(s)

Refractive Index 1.712 [7]

1.7010 (estimate) [1][8]

Spectroscopic Data
1H NMR, 13C NMR, IR, and

MS data are available.
[6][9]

Table 4: Solubility

Solvent Solubility Reference(s)

Water Low solubility [1]

Organic Solvents Soluble in ether and benzene. [1]

Experimental Protocols for Property Determination
While specific, detailed experimental protocols for the characterization of 2-Iodonaphthalene
are not provided in the cited literature, this section outlines the standard laboratory

methodologies generally employed for determining the key physical properties listed above.

3.1 Melting Point Determination The melting point of a solid crystalline compound like 2-
Iodonaphthalene is typically determined using a capillary melting point apparatus. A small,

powdered sample is packed into a thin capillary tube, which is then placed in a heated block.

The temperature is slowly increased, and the range from which the sample first begins to melt

to when it becomes completely liquid is recorded as the melting point.

3.2 Boiling Point Determination The boiling point is determined by distillation. The compound is

heated in a flask equipped with a condenser. A thermometer is placed so that its bulb is just

below the side arm leading to the condenser to accurately measure the temperature of the

vapor that is in equilibrium with the boiling liquid at a specific atmospheric pressure.

3.3 Density Measurement The density of a solid can be determined using a pycnometer or by

the displacement method. In the displacement method, a known mass of the solid is
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submerged in a liquid of known density in which it is insoluble, and the volume of the displaced

liquid is measured.

3.4 Spectroscopic Analysis Spectroscopic characterization is fundamental to confirming the

structure and purity of a compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra provide

detailed information about the hydrogen and carbon framework of the molecule.[9]

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present

in a molecule by measuring the absorption of infrared radiation at various frequencies

corresponding to the vibrations of specific bonds.

Mass Spectrometry (MS): MS provides the mass-to-charge ratio of the molecule, which

helps in determining the molecular weight and elemental composition.

The following diagram illustrates a general workflow for the physical characterization of a

chemical sample like 2-Iodonaphthalene.

Figure 2. General Workflow for Physical Property Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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